GSK‑3α/β Isoform Potency Comparison
AZD2858 demonstrates a distinct GSK‑3α/GSK‑3β potency ratio compared to widely used comparator inhibitors. AZD2858 inhibits GSK‑3α with an IC50 of 0.9 nM and GSK‑3β with an IC50 of 5 nM (ratio = 0.18), whereas CHIR‑99021 exhibits IC50 values of 10 nM and 6.7 nM (ratio ≈1.5), and LY2090314 exhibits IC50 values of 1.5 nM and 0.9 nM (ratio ≈1.7) . This differential isoform preference may have functional consequences, as selective GSK‑3α inhibition has been shown to promote differentiation in certain cellular contexts, while GSK‑3β inhibition preferentially maintains self‑renewal [1].
| Evidence Dimension | GSK‑3 isoform inhibitory potency and α/β ratio |
|---|---|
| Target Compound Data | GSK‑3α IC50 = 0.9 nM; GSK‑3β IC50 = 5 nM; α/β ratio = 0.18 |
| Comparator Or Baseline | CHIR‑99021: GSK‑3α IC50 = 10 nM, GSK‑3β IC50 = 6.7 nM, α/β ratio ≈1.5; LY2090314: GSK‑3α IC50 = 1.5 nM, GSK‑3β IC50 = 0.9 nM, α/β ratio ≈1.7 |
| Quantified Difference | AZD2858 α/β ratio (0.18) is ~8‑fold lower than CHIR‑99021 (1.5) and ~9‑fold lower than LY2090314 (1.7) |
| Conditions | Biochemical kinase inhibition assay (cell‑free) |
Why This Matters
Researchers studying isoform‑specific biology or requiring preferential GSK‑3α inhibition for differentiation‑driven applications should prioritize AZD2858 over CHIR‑99021 or LY2090314 based on this quantified potency differential.
- [1] Chen X et al. A Chemical‑Genetic Approach Reveals the Distinct Roles of GSK3α and GSK3β in Mouse Embryonic Stem Cell Self‑Renewal and Differentiation. Cell Stem Cell. 2017. View Source
